![molecular formula C25H21NO5 B6180557 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-hydroxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid CAS No. 1344158-46-8](/img/no-structure.png)
2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-hydroxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid
Overview
Description
2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-hydroxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid is a useful research compound. Its molecular formula is C25H21NO5 and its molecular weight is 415.4 g/mol. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-hydroxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid' involves the protection of the hydroxyl group of tetrahydroisoquinoline, followed by the introduction of the fluorenylmethoxycarbonyl (Fmoc) protecting group on the amine group. The Fmoc group is then removed, and the carboxylic acid group is introduced through a series of reactions. Finally, the hydroxyl group is deprotected to yield the target compound.", "Starting Materials": [ "Tetrahydroisoquinoline", "9H-Fluorene", "Methanol", "Diisopropylethylamine (DIPEA)", "Fmoc-Cl", "Sodium hydroxide (NaOH)", "Methanesulfonic acid (MsOH)", "Ethyl chloroformate", "N,N-Dimethylformamide (DMF)", "Triethylamine (TEA)", "N,N'-Dicyclohexylcarbodiimide (DCC)", "Chloroacetic acid", "Hydrochloric acid (HCl)", "Sodium bicarbonate (NaHCO3)", "Sodium chloride (NaCl)", "Ethyl acetate", "Water" ], "Reaction": [ "Tetrahydroisoquinoline is protected with methanol and DIPEA to yield the corresponding methoxy derivative.", "The amine group of the protected tetrahydroisoquinoline is then reacted with Fmoc-Cl in the presence of DIPEA to introduce the Fmoc protecting group.", "The Fmoc group is removed with a solution of 20% piperidine in DMF.", "The carboxylic acid group is introduced through a series of reactions. First, ethyl chloroformate is reacted with the deprotected amine to yield the corresponding carbamate. This is then reacted with chloroacetic acid in the presence of TEA and DCC to yield the corresponding N-acyl carbamate. Finally, the N-acyl carbamate is hydrolyzed with NaOH to yield the carboxylic acid.", "The hydroxyl group is deprotected with MsOH in the presence of NaHCO3 to yield the target compound.", "The target compound is purified by column chromatography using ethyl acetate and hexanes as eluents." ] } | |
| 1344158-46-8 | |
Molecular Formula |
C25H21NO5 |
Molecular Weight |
415.4 g/mol |
IUPAC Name |
2-(9H-fluoren-9-ylmethoxycarbonyl)-6-hydroxy-3,4-dihydro-1H-isoquinoline-1-carboxylic acid |
InChI |
InChI=1S/C25H21NO5/c27-16-9-10-17-15(13-16)11-12-26(23(17)24(28)29)25(30)31-14-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-10,13,22-23,27H,11-12,14H2,(H,28,29) |
InChI Key |
VJAQAJPNXPZDRN-UHFFFAOYSA-N |
Canonical SMILES |
C1CN(C(C2=C1C=C(C=C2)O)C(=O)O)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35 |
Purity |
95 |
Origin of Product |
United States |
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